Cas no 250156-42-4 (5,7-dimethoxy-1,2,3,4-tetrahydroquinoline)

• Product Name: 5,7-dimethoxy-1,2,3,4-tetrahydroquinoline
• CAS No: 250156-42-4
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• MDL: MFCD09728047
• CID: 4642907
• PubChem ID: 10845456
• Update Time: 2025-06-15

5,7-dimethoxy-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 5,7-dimethoxy-1,2,3,4-tetrahydroquinoline
• Quinoline, 1,2,3,4-tetrahydro-5,7-dimethoxy-

• MDL： MFCD09728047
• Inchi： 1S/C11H15NO2/c1-13-8-6-10-9(4-3-5-12-10)11(7-8)14-2/h6-7,12H,3-5H2,1-2H3
• InChI Key： AJDOKGRDXNRWBH-UHFFFAOYSA-N
• SMILES： N1C2=C(C(OC)=CC(OC)=C2)CCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 5,7-dimethoxy-1,2,3,4-tetrahydroquinoline

Comprehensive Overview of 5,7-dimethoxy-1,2,3,4-tetrahydroquinoline (CAS No. 250156-42-4)

5,7-dimethoxy-1,2,3,4-tetrahydroquinoline (CAS No. 250156-42-4) is a specialized organic compound belonging to the tetrahydroquinoline family, characterized by its unique structural features and potential applications in pharmaceutical and chemical research. This compound, with its dimethoxy substitutions at the 5 and 7 positions, has garnered significant attention due to its relevance in drug discovery and material science. Researchers and industry professionals frequently search for terms like "5,7-dimethoxy-1,2,3,4-tetrahydroquinoline synthesis", "CAS 250156-42-4 applications", and "tetrahydroquinoline derivatives", reflecting its growing importance in scientific communities.

The molecular structure of 5,7-dimethoxy-1,2,3,4-tetrahydroquinoline incorporates a quinoline core, which is partially hydrogenated to form the tetrahydroquinoline moiety. This modification enhances its stability and alters its electronic properties, making it a valuable intermediate in the synthesis of more complex molecules. The presence of methoxy groups at the 5 and 7 positions further influences its reactivity and solubility, which are critical factors in its applications. Recent studies have explored its role in the development of bioactive compounds, particularly in the context of central nervous system (CNS) targeting molecules, a hot topic in contemporary medicinal chemistry.

In the realm of pharmaceutical research, 5,7-dimethoxy-1,2,3,4-tetrahydroquinoline has been investigated for its potential as a building block in the synthesis of neurologically active agents. Its structural similarity to naturally occurring alkaloids has prompted inquiries into its biological activity and mechanism of action. For instance, users often search for "5,7-dimethoxy-1,2,3,4-tetrahydroquinoline pharmacological properties" or "CAS 250156-42-4 in drug development", highlighting the compound's relevance in cutting-edge therapeutic research. Additionally, its utility in organic synthesis as a precursor for heterocyclic compounds has been widely documented, making it a staple in laboratories focused on methodology development.

Beyond pharmaceuticals, 5,7-dimethoxy-1,2,3,4-tetrahydroquinoline has found applications in material science, particularly in the design of organic electronic materials. The electron-donating nature of the methoxy groups and the aromatic system of the quinoline core make it a candidate for use in optoelectronic devices. Searches for "tetrahydroquinoline derivatives in OLEDs" or "CAS 250156-42-4 material applications" reflect this interdisciplinary interest. Its compatibility with polymer chemistry and nanotechnology further expands its potential uses, aligning with trends in sustainable and high-performance materials.

The synthesis of 5,7-dimethoxy-1,2,3,4-tetrahydroquinoline typically involves multi-step organic reactions, including hydrogenation and etherification processes. Optimizing these procedures is a common focus for researchers, as evidenced by queries like "efficient synthesis of 5,7-dimethoxy-1,2,3,4-tetrahydroquinoline". Recent advancements in catalytic methods and green chemistry have improved the yield and sustainability of its production, addressing environmental concerns in chemical manufacturing. These developments are particularly relevant given the increasing demand for eco-friendly synthesis routes in the industry.

In summary, 5,7-dimethoxy-1,2,3,4-tetrahydroquinoline (CAS No. 250156-42-4) is a versatile compound with broad applications in pharmaceuticals, material science, and organic synthesis. Its unique structural attributes and functional groups make it a subject of ongoing research, driven by queries such as "tetrahydroquinoline derivatives 2024" and "CAS 250156-42-4 latest research". As scientific exploration continues to uncover new uses for this molecule, its significance in both academic and industrial settings is expected to grow, solidifying its place as a key player in modern chemistry.